Cas no 907543-81-1 (Methyl 2-chloro-4-(methoxymethyl)-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 2-chloro-4-(methoxymethyl)-1,3-thiazole-5-carboxylate
• CAS No: 907543-81-1
• MF: C₇H₈ClNO₃S
• MW: 221.661319732666
• CID: 995067
• Update Time: 2023-08-03

Methyl 2-chloro-4-(methoxymethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid,2-chloro-4-(methoxymethyl)-,methylester(9CI)
• methyl 2-chloro-4-(methoxymethyl)-1,3-thiazole-5-carboxylate
• KKCQYBRDFAUVIT-UHFFFAOYSA-N
• Methyl-2-chloro-4-(methoxymethyl)-1,3-thiazole-5-carboxylate
• Methyl 2-chloro-4-(methoxymethyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C7H8ClNO3S/c1-11-3-4-5(6(10)12-2)13-7(8)9-4/h3H2,1-2H3
• InChI Key： KKCQYBRDFAUVIT-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C(C(=O)OC)S1)COC

Computed Properties

• Exact Mass: 220.991
• Monoisotopic Mass: 220.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7